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These application notes provide a detailed protocol for the immunofluorescent staining and

localization of RNA-binding motif protein 39 (RBM39), a key regulator of RNA splicing and gene

transcription. The protocol is intended for researchers, scientists, and drug development

professionals interested in studying the subcellular localization and function of RBM39.

Introduction
RNA-binding motif protein 39 (RBM39), also known as CAPERα, is a critical component of the

spliceosome and acts as a transcriptional coactivator for various transcription factors, including

estrogen receptors and JUN/AP-1.[1][2] RBM39 is predominantly localized in the nucleus,

where it is found in nuclear speckles, dynamic subnuclear structures enriched in splicing

factors.[1][3][4] Its role in pre-mRNA splicing and its dysregulation in various cancers make it a

protein of significant interest in both basic research and therapeutic development.[5][6][7]

Immunofluorescence microscopy is a powerful technique to visualize the subcellular distribution

of RBM39 and to study changes in its localization in response to cellular stimuli or therapeutic

agents.

This protocol provides a step-by-step guide for immunofluorescent staining of RBM39 in

cultured cells, including recommendations for antibodies, fixation, permeabilization, and

imaging.
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Cell Culture: Adherent cells (e.g., HEK-293, HeLa) cultured on sterile glass coverslips in a

suitable culture medium.

Primary Antibodies: A selection of validated anti-RBM39 antibodies suitable for

immunofluorescence (see Table 1).

Secondary Antibodies: Fluorophore-conjugated secondary antibodies corresponding to the

host species of the primary antibody (e.g., Alexa Fluor 488 goat anti-rabbit IgG).

Fixation Solution: 4% Paraformaldehyde (PFA) in Phosphate Buffered Saline (PBS).

Permeabilization Buffer: 0.1% - 0.3% Triton X-100 in PBS.[8][9]

Blocking Buffer: 1% Bovine Serum Albumin (BSA) or 5% Normal Goat Serum in PBS.[8]

Wash Buffer: Phosphate Buffered Saline (PBS).

Nuclear Counterstain: DAPI (4',6-diamidino-2-phenylindole) or Hoechst stain.

Mounting Medium: Anti-fade mounting medium.

Microscope: A fluorescence or confocal microscope equipped with appropriate filters.

Experimental Protocols
Protocol 1: Immunofluorescence Staining of RBM39
This protocol outlines the procedure for fixing, permeabilizing, and staining cells for RBM39

localization.

Cell Preparation:

Plate cells on sterile glass coverslips in a petri dish or multi-well plate and culture until they

reach the desired confluency (typically 50-70%).

Gently wash the cells twice with PBS.

Fixation:
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Fix the cells by incubating with 4% PFA in PBS for 10-20 minutes at room temperature.[1]

[10]

Alternative for nuclear antigens: Fix with ice-cold 100% methanol for 10 minutes at -20°C.

Wash the cells three times with PBS for 5 minutes each.

Permeabilization:

If using PFA fixation, permeabilize the cells with 0.1% - 0.3% Triton X-100 in PBS for 10-

15 minutes at room temperature to allow antibody access to the nucleus.[9]

If using methanol fixation, this step can be skipped as methanol also permeabilizes the

cells.

Wash the cells three times with PBS for 5 minutes each.

Blocking:

Block non-specific antibody binding by incubating the cells in blocking buffer for 30-60

minutes at room temperature.[8]

Primary Antibody Incubation:

Dilute the primary anti-RBM39 antibody in the blocking buffer according to the

manufacturer's recommended concentration (see Table 1).

Incubate the cells with the diluted primary antibody for 1 hour at room temperature or

overnight at 4°C in a humidified chamber.

Washing:

Wash the cells three times with PBS for 5 minutes each to remove unbound primary

antibody.

Secondary Antibody Incubation:

Dilute the fluorophore-conjugated secondary antibody in the blocking buffer.
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Incubate the cells with the diluted secondary antibody for 1 hour at room temperature,

protected from light.

Nuclear Counterstaining:

Wash the cells three times with PBS for 5 minutes each.

Incubate the cells with a nuclear counterstain like DAPI (1 µg/mL in PBS) for 5-10 minutes.

Wash the cells twice with PBS.

Mounting and Imaging:

Carefully mount the coverslips onto glass slides using an anti-fade mounting medium.

Seal the edges of the coverslip with nail polish to prevent drying.

Visualize the staining using a fluorescence or confocal microscope. RBM39 should appear

as distinct nuclear speckles.

Quantitative Data Presentation
The following tables provide examples of antibody selection and quantitative analysis of

RBM39 levels.

Table 1: Recommended Primary Antibodies for RBM39 Immunofluorescence
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Antibody
Name/ID

Host Clonality
Recommended
Dilution

Reference

RBM39 Antibody

(ABIN7270085)
Rabbit Polyclonal 1:50 - 1:200 [11]

RBM39

Polyclonal

Antibody (21339-

1-AP)

Rabbit Polyclonal 1:50 - 1:500 [1]

Anti-RBM39

Human Protein

Atlas Antibody

Rabbit Polyclonal 1:50 - 1:200 [12]

Anti-RNA-binding

protein 39

RBM39 Antibody

(A07137)

Rabbit Polyclonal Not Specified [13]

Table 2: Quantitative Analysis of RBM39 Degradation by Indisulam in SH-SY5Y Cells

This table summarizes data from a study quantifying RBM39 degradation in response to

treatment with the molecular glue degrader, indisulam.[14]

Treatment Duration Indisulam Concentration Remaining RBM39 (%)

24 hours 3 µM ~20%

≥6 hours Not specified Maximum degradation

1-2 hours Not specified Dramatic decrease

Visualizations
Experimental Workflow and Signaling Pathway
Diagrams
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The following diagrams, created using the DOT language, illustrate the experimental workflow

for RBM39 immunofluorescence and a simplified representation of RBM39's role in the

spliceosome.
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Cell Preparation

Staining Procedure

Imaging

1. Culture cells on coverslips

2. Wash with PBS

3. Fixation (4% PFA or Methanol)

4. Permeabilization (Triton X-100)

5. Blocking (BSA or Serum)

6. Incubate with Anti-RBM39 Antibody

7. Incubate with Fluorophore-conjugated Secondary Antibody

8. Nuclear Counterstain (DAPI)

9. Mount coverslip

10. Visualize with Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow for RBM39 Immunofluorescence Staining.
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Caption: Simplified Role of RBM39 in Spliceosome Assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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